Cas no 446-72-0 (Genistein)

• Product Name: Genistein
• CAS No: 446-72-0
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00016952
• CID: 37444
• PubChem ID: 5280961
• Update Time: 2025-08-06

Genistein Chemical and Physical Properties

Names and Identifiers

• Genistein
• 4’,5,7-trihydroxy-isoflavon
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-4h-1-benzopyran-4-on
• c.i.75610
• differenola
• genistein(synthetic)
• genisteol
• genisterin
• prunetol
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
• Genistein (4',5,7-Trihydroxyisoflavone)
• GENISTEIN(AS) PrintBack
• GENISTEIN(P) (AHP Verified)
• GENISTEIN(P) (AHP Verified) PrintBack
• GENISTEIN(RG)
• 4',5,7-Trihydroxyisoflavone
• 5,7,4'-trihydroxyisoflavone
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• GeniVida
• GLYCITEN
• sophoricol
• 4′,5,7-Trihydroxyisoflavone
• 46# industrial white oil
• Bonistein
• Genestein
• Differenol A
• NPI 031L
• C.I. 75610
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-
• SIPI 807-1
• 5,7-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one
• 4,5,7-Trihydroxyiso-flavone
• 4',5, 7-Trihydroxyisoflavone
• 5,7-Dihydroxy-
• 4',5,7-Trihydroxyisoflavone; Genistein
• ConMedNP.1277
• ConMedNP.1276
• MLS000738127
• ConMedNP.1279
• 1,3,7-Trihydroxyxanthone
• ConMedNP.1278
• 446-72-0
• MLSMR
• SMR000112580
• Baichanin A

• MDL： MFCD00016952
• Inchi： 1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-7,16-18H
• InChI Key： TZBJGXHYKVUXJN-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2C(=O)C3C(=CC(=CC=3O)O)OC=2)=CC=1
• BRN： 263823

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Formal charge: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.6
• CID conformational isomer Count: 2
• Topological Polar Surface Area: 87
• Molecular Weight: 270.24
• XLogP3: 2.7
• Tautomer Count: 24
• Functional 3D Donor Count: 3
• Functional 3D ring Count: 3
• Rotatable Bond Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: White solid
• Density: 1.2319 (rough estimate)
• Melting Point: 297-298 ºC
• Boiling Point: 333.35°C (rough estimate)
• Flash Point: 217.1 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: DMSO: soluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Light Sensitive
• PSA: 90.90000
• LogP: 2.57680
• Solubility: Insoluble in water
• Vapor Pressure: 5.2X10-12 mm Hg at 25 °C (est)
• Merck: 4391

Genistein Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S24/25-S22
• RTECS：NR2392000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens
• Isoflavones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone